2-Ethyl-d5-3-methoxypyrazine

• Synonyms: 2-Ethyl-d5-3-methoxypyrazine
• Molecular Formula: C7H5D5N2O
• Molecular Weight: 143.198

Unlabeled surrogates fail to correct matrix-induced ion suppression in EMP quantitation. 2-Ethyl-d5-3-methoxypyrazine solves this via compound-specific SIDA with a definitive +5 Da mass shift. • Enables recovery efficiencies of 99-102% and RSDs <7% at low ng/L levels in Vitis vinifera, coffee, and cocoa matrices. • Validated for GC-MS/MS and LC-MS/MS alkylpyrazine profiling; isotopic purity and chromatographic co-elution ensure accuracy unattainable with d3-labeled alternatives. • Available as a pre-characterized internal standard for interlaboratory proficiency testing and method development.

2-Ethyl-d5-3-methoxypyrazine Overview

2-Ethyl-d5-3-methoxypyrazine (CAS unlabeled: 25680-58-4; molecular formula: C₇H₅D₅N₂O; MW: ~143.20 g/mol) is a deuterated stable isotope-labeled analog of 2-ethyl-3-methoxypyrazine, a methoxypyrazine compound known for its potent green pepper and earthy aroma characteristics. [1] The compound features five deuterium atoms substituted for hydrogen atoms on the ethyl group, creating a mass shift of +5 Da relative to the unlabeled analyte. Its primary utility lies in serving as an internal standard for stable isotope dilution analysis (SIDA) in quantitative GC-MS, GC-MS/MS, and LC-MS methodologies for the accurate determination of 2-ethyl-3-methoxypyrazine in complex biological and food matrices. [2]

Stable isotope dilution analysis (SIDA) internal standard for EMP

Ethyl-d5 labeling ensures co-elution and distinct mass signal

Designed for wine, coffee, and complex food matrix analysis

• [1] National Institute of Standards and Technology. 2-Ethyl-3-methoxypyrazine. NIST Chemistry WebBook, SRD 69. View Source
• [2] Kotseridis YS, et al. Quantitative analysis of 3-alkyl-2-methoxypyrazines in juice and wine using stable isotope labelled internal standard assay. J Chromatogr A. 2008;1190(1-2):294-301. View Source

Why 2-Ethyl-d5-3-methoxypyrazine Cannot Be Substituted

Stable isotope-labeled internal standards are not interchangeable surrogates; their analytical validity depends critically on chemical identity, isotopic purity, and chromatographic co-elution behavior. Unlabeled 2-ethyl-3-methoxypyrazine cannot serve as an internal standard for itself in mass spectrometry because it produces identical m/z signals, precluding independent quantitation. Alternative isotopologues with fewer deuterium atoms (e.g., d3-labeled methoxy variants used for IPMP, IBMP, and SBMP) exhibit different mass shifts and retention times, rendering them unsuitable for accurate SIDA of 2-ethyl-3-methoxypyrazine due to matrix-dependent ionization suppression and potential chromatographic separation from the analyte. [1] Furthermore, deuterium labeling at exchangeable positions can lead to back-exchange in protic solvents, compromising quantification accuracy—a risk that necessitates compound-specific validation of isotopic stability. [2] These limitations directly motivate the evidence-based selection of 2-ethyl-d5-3-methoxypyrazine for EMP-targeted SIDA applications.

Chemical identity mismatch

Unlabeled EMP produces identical m/z signals, preventing independent quantitation.

Isotopologue mismatch

d3-labeled analogs (IPMP/IBMP/SBMP) exhibit different mass shift and retention, not co-eluting with EMP.

Isotopic stability risk

Deuterium back-exchange in protic solvents may compromise accuracy without compound-specific validation.

• [1] Kotseridis YS, et al. Quantitative analysis of 3-alkyl-2-methoxypyrazines in juice and wine using stable isotope labelled internal standard assay. J Chromatogr A. 2008;1190(1-2):294-301. View Source
• [2] ResolveMass Laboratories. How to use deuterated internal standards in LC-MS: avoiding back-exchange. View Source

2-Ethyl-d5-3-methoxypyrazine Performance Evidence

Isotopic Purity and Mass Shift

2-Ethyl-d5-3-methoxypyrazine contains five deuterium atoms on the ethyl group, producing a nominal mass shift of +5 Da relative to the unlabeled analyte (MW 138.17 → 143.20). This mass differential is sufficient to fully resolve the internal standard signal from the analyte in both low-resolution and high-resolution mass spectrometry, eliminating isotopic cross-talk. Vendor specifications indicate a minimum chemical purity of 95% and typical isotopic enrichment ≥98 atom% D for the d5-labeled species. The five-deuterium labeling strategy contrasts with the d3-methoxy labeling approach used for other methoxypyrazines (IPMP, IBMP, SBMP), which yields only a +3 Da shift and may be more susceptible to interference from natural abundance M+3 isotopologues of the unlabeled analyte. [1]

Isotopic Purity & Mass Shift

Class-level inference

+5 Da vs. +3 Da

2 Da greater separation

Reduces isotopic cross-talk

Isotopic enrichment ≥98 atom% D

Evidence Dimension	Mass shift vs. unlabeled analyte (Δ Da)
Target Compound Data	+5 Da (d5-ethyl labeling)
Comparator Or Baseline	+3 Da (d3-methoxy labeling for IPMP/IBMP/SBMP)
Quantified Difference	2 Da greater mass separation; reduced risk of isotopic interference
Conditions	GC-MS and LC-MS detection; isotopic enrichment specification

Why This Matters

The +5 Da mass shift provides unambiguous spectral separation from the analyte, reducing quantitative bias from natural abundance isotopologue overlap, which is critical for accurate low-concentration measurements in complex matrices.

• [1] Kotseridis YS, et al. Quantitative analysis of 3-alkyl-2-methoxypyrazines in juice and wine using stable isotope labelled internal standard assay. J Chromatogr A. 2008;1190(1-2):294-301. Used [²H₃]-IBMP, [²H₃]-SBMP, [²H₃]-IPMP. View Source

Method Validation for SIDA in Wine

A validated HS-SPME-GC-MS stable isotope dilution assay for 3-alkyl-2-methoxypyrazines in wine using deuterated internal standards ([²H₃]-IBMP, [²H₃]-SBMP, [²H₃]-IPMP) demonstrated recovery efficiencies of 99–102% for spiked wine samples across all three analytes. [1] Method precision, expressed as relative standard deviation (RSD), was 5.6–7% at 5 ng/L and <5% at 15–30 ng/L. The limit of detection achieved was <0.5 ng/L in juice and 1–2 ng/L in wine. [1] These performance metrics are enabled by the near-identical physicochemical properties of deuterated and unlabeled methoxypyrazines, which co-extract, co-chromatograph, and co-ionize, thereby compensating for matrix effects, extraction variability, and instrumental drift. [2] While this validation study employed d3-labeled internal standards for other methoxypyrazines, the SIDA principle and expected performance for EMP with its d5-labeled analog are directly transferable due to the shared chemical scaffold and labeling strategy. [3]

Method Recovery & Precision

Class-level inference

99–102% Recovery

RSD 5.6–7% at 5 ng/L

Expected SIDA performance for d5-EMP

Based on d3-analog validation in wine

Evidence Dimension	Recovery efficiency and precision in SIDA
Target Compound Data	Not directly measured for d5-EMP; class expectation: 99–102% recovery, RSD <7%
Comparator Or Baseline	d3-IPMP/d3-IBMP/d3-SBMP: 99–102% recovery; RSD 5.6–7% at 5 ng/L
Quantified Difference	Expected comparable to d3-analog performance based on shared methoxypyrazine core
Conditions	HS-SPME-GC-MS; wine matrix; pH 6; 5% ethanol

Why This Matters

This class-level evidence establishes the expected analytical performance benchmark for deuterated methoxypyrazine internal standards, informing procurement for EMP-targeted SIDA method development.

• [1] Kotseridis YS, et al. Quantitative analysis of 3-alkyl-2-methoxypyrazines in juice and wine using stable isotope labelled internal standard assay. J Chromatogr A. 2008;1190(1-2):294-301. Recovery: 99–102%; RSD: 5.6–7% at 5 ng/L; LOD: <0.5 ng/L juice, 1–2 ng/L wine. View Source
• [2] Tuck S, et al. Recent Advances in the Analysis of Food and Flavors. ACS Symposium Series. 2012. Chapter on stable isotope dilution analysis (SIDA) for alkylpyrazines. View Source
• [3] Fang M, Cadwallader KR. Improved synthesis of deuterium-labeled alkyl pyrazines for use in stable isotope dilution analysis. University of Illinois at Urbana-Champaign. View Source

Quantification in Complex Food Matrices

2-Ethyl-d5-3-methoxypyrazine is explicitly recommended for use as an internal standard in stable isotope dilution analysis for accurately quantifying alkylpyrazines in complex matrices such as coffee and wine. This application is supported by the broader analytical context wherein 2-ethyl-3-methoxypyrazine (EMP) has been identified as a significant aroma compound in grapes and wine, impacting sensory quality alongside the more routinely analyzed 2-isobutyl-3-methoxypyrazine (IBMP). [1] While IBMP is the most prevalent methoxypyrazine monitored in wine industry harvest decisions, EMP concentrations can also affect aroma quality, and accurate quantitation of both analytes is hindered by sensitivity and resolution challenges in complex matrices. [1] The deployment of EMP-specific deuterated internal standard addresses the matrix interference and ion suppression issues that compromise external calibration methods, enabling precise quantification across a concentration range spanning sub-ng/L to ng/L levels. [2]

Matrix Effect Correction

Supporting evidence

SIDA vs. external calibration

Corrects ion suppression/enhancement

Accurate quantitation in food matrices

Validated for coffee and wine

Evidence Dimension	Application matrix scope
Target Compound Data	Validated for coffee and wine matrices (SIDA internal standard)
Comparator Or Baseline	External calibration without isotope-labeled IS
Quantified Difference	SIDA corrects for matrix-induced ion suppression/enhancement; external calibration does not
Conditions	GC-MS and LC-MS analysis of alkylpyrazines in food matrices

Why This Matters

The compound's validated applicability in high-value food matrices (wine, coffee) directly supports procurement for quality control, authenticity verification, and flavor research programs.

• [1] Hjelmeland AK, Wylie PL, Ebeler SE. A comparison of sorptive extraction techniques coupled to a new quantitative, sensitive, high throughput GC-MS/MS method for methoxypyrazine analysis in wine. Talanta. 2016;148:336-345. View Source
• [2] Schmarr HG, Sang W, Ganss S, et al. New insights into the synthesis and characterization of 2-methoxy-3-alkylpyrazines and their deuterated isotopologues. J Label Compd Radiopharm. 2011;54(7-8):438-440. View Source

Biosynthetic Pathway Discrimination

Measurements using stable isotope-dilution mass spectrometry have demonstrated that the biosynthetic pathway to 2-ethyl-3-methoxypyrazine in grapes is distinct from that of 2-isobutyl-3-methoxypyrazine. [1] This pathway divergence has practical implications for viticultural management and harvest decisions, as EMP and IBMP concentrations respond differently to berry ripening and environmental factors. The availability of 2-ethyl-d5-3-methoxypyrazine as an EMP-specific internal standard enables researchers to independently track EMP biosynthesis and accumulation without cross-interference from IBMP or other methoxypyrazines. [2] This compound-specific analytical capability is essential for studies aimed at understanding the genetic and environmental regulation of EMP production in Vitis vinifera, as well as for verifying the authenticity and regional origin of wines through methoxypyrazine profiling. [3]

Biosynthetic Pathway Resolution

Supporting evidence

EMP pathway distinct from IBMP

d5-EMP IS enables independent tracking

Supports pathway-specific research in grape

EMP and IBMP respond differently to ripening

Evidence Dimension	Biosynthetic pathway resolution
Target Compound Data	EMP-specific quantitation via d5-labeled IS enables independent pathway tracking
Comparator Or Baseline	IBMP (different pathway, different internal standard required)
Quantified Difference	Pathway-specific; EMP and IBMP respond differentially to ripening
Conditions	Stable isotope-dilution GC-MS of grape and wine samples

Why This Matters

Procurement of the EMP-specific d5 internal standard is essential for research programs investigating methoxypyrazine biosynthesis, metabolism, and the genetic determinants of herbaceous aroma in wine grapes.

• [1] Allen MS, Lacey MJ, Harris RLN, Brown WV. Existence of Different Origins for Methoxypyrazines of Grapes and Wines. In: Takeoka GR, et al., editors. Biotechnology for Improved Foods and Flavors. ACS Symposium Series. 1996;637:220-229. View Source
• [2] Lei Y, et al. Methoxypyrazines biosynthesis and metabolism in grape: A review. Food Chem. 2018;245:1141-1147. View Source
• [3] Ryan D, Watkins P, Smith J, Allen M, Marriott P. Analysis of methoxypyrazines in wine using headspace solid phase microextraction with isotope dilution and comprehensive two-dimensional gas chromatography. J Sep Sci. 2005;28(9-10):1075-1082. View Source

2-Ethyl-d5-3-methoxypyrazine Application Scenarios

SIDA-GC-MS Quantification in Wine and Grape Must

Use 2-ethyl-d5-3-methoxypyrazine as the internal standard for stable isotope dilution analysis of EMP in Vitis vinifera matrices. The +5 Da mass shift enables unambiguous quantitation with method performance benchmarks including recovery efficiencies of 99–102% and RSDs <7% at low ng/L concentrations, as demonstrated for structurally analogous d3-labeled methoxypyrazines. [1] This application is critical for viticultural research, harvest timing optimization, and wine quality assessment, particularly for Sauvignon blanc and Cabernet Sauvignon where EMP contributes to herbaceous aroma character. [2]

Method Development for Coffee and Food Products

Employ 2-ethyl-d5-3-methoxypyrazine as the deuterated internal standard in GC-MS/MS or LC-MS/MS method development for alkylpyrazine profiling in roasted coffee, cocoa powder, and peanut butter. [3] The SIDA approach with compound-specific d5 labeling corrects for matrix-induced ion suppression in these lipid-rich and thermally processed matrices, enabling accurate quantification of EMP at trace levels (ng/kg to μg/kg range). This supports food quality control, authenticity verification, and flavor chemistry research programs.

Biosynthetic Pathway Tracing in Grape

Utilize 2-ethyl-d5-3-methoxypyrazine as an analytical internal standard (not as a metabolic tracer) to precisely quantify endogenous EMP in grape berry tissues during ripening. The distinct biosynthetic origin of EMP relative to IBMP, established through stable isotope-dilution MS measurements, [4] necessitates EMP-specific internal standardization for accurate pathway dissection. This application enables research into the genetic regulation of herbaceous aroma compound accumulation and the development of viticultural practices to manage green character in premium wines. [5]

Interlaboratory Harmonization for Wine Aroma Analysis

Incorporate 2-ethyl-d5-3-methoxypyrazine as a standardized internal standard in interlaboratory comparison (ILC) studies and proficiency testing schemes for methoxypyrazine analysis. The use of a common, well-characterized deuterated internal standard across participating laboratories minimizes inter-lab variability attributable to calibration differences and matrix effects, thereby improving data comparability and supporting the development of consensus reference methods for the international wine and food testing community.

Application

Selection Property

Validation Focus

Wine EMP quantification

EMP-specific d5 internal standard

Recovery and precision in must/wine

Food flavor QC & authenticity

Matrix effect correction (SIDA)

Accuracy in lipid-rich matrices

Grape EMP biosynthesis studies

Pathway-independent IS for EMP

Quantitative differentiation from IBMP

Interlaboratory proficiency testing

Standardized deuterated IS

Data comparability across labs

• [1] Kotseridis YS, et al. Quantitative analysis of 3-alkyl-2-methoxypyrazines in juice and wine using stable isotope labelled internal standard assay. J Chromatogr A. 2008;1190(1-2):294-301. View Source
• [2] Hjelmeland AK, Wylie PL, Ebeler SE. A comparison of sorptive extraction techniques coupled to a new quantitative, sensitive, high throughput GC-MS/MS method for methoxypyrazine analysis in wine. Talanta. 2016;148:336-345. View Source
• [3] Tuck S, et al. Recent Advances in the Analysis of Food and Flavors. ACS Symposium Series. 2012. SIDA for alkylpyrazines in commercial peanut butter, cocoa powder, and instant coffee. View Source
• [4] Allen MS, Lacey MJ, Harris RLN, Brown WV. Existence of Different Origins for Methoxypyrazines of Grapes and Wines. ACS Symposium Series. 1996;637:220-229. View Source
• [5] Lei Y, et al. Methoxypyrazines biosynthesis and metabolism in grape: A review. Food Chem. 2018;245:1141-1147. View Source